Cas no 1565628-20-7 (1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate)

• Product Name: 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate
• CAS No: 1565628-20-7
• MF: C₇H₉F₃O₄
• MW: 214.139173269272
• MDL: MFCD25940844
• CID: 5605555
• PubChem ID: 84723618
• Update Time: 2025-07-18

1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1565628-20-7
• EN300-8836546
• 1,3-dimethyl 2-(2,2,2-trifluoroethyl)propanedioate
• Propanedioic acid, 2-(2,2,2-trifluoroethyl)-, 1,3-dimethyl ester
• 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate

• MDL： MFCD25940844
• Inchi： 1S/C7H9F3O4/c1-13-5(11)4(6(12)14-2)3-7(8,9)10/h4H,3H2,1-2H3
• InChI Key： SDSHSYNWKQWBCV-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OC)C(=O)OC)(F)F

Computed Properties

• Exact Mass: 214.04529325g/mol
• Monoisotopic Mass: 214.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 142.1±35.0 °C(Predicted)
• pka: 11.07±0.46(Predicted)

Additional information on 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate

Professional Introduction to Compound with CAS No. 1565628-20-7 and Product Name: 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate

The compound identified by the CAS number 1565628-20-7 and the product name 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest among researchers exploring novel therapeutic agents. The molecular structure of this compound features a dimethyl group attached to a propanedioate backbone, with a substituent of (2,2,2-trifluoroethyl) at the second carbon position. This specific arrangement imparts distinct chemical characteristics that are highly relevant to contemporary research in medicinal chemistry.

Recent studies have highlighted the potential of fluorinated compounds in enhancing the bioavailability and metabolic stability of pharmaceuticals. The presence of the trifluoroethyl group in this molecule is particularly noteworthy, as fluorine atoms are known to influence electronic properties and binding affinities at the molecular level. This modification has been widely explored in the development of drugs targeting various biological pathways, including enzyme inhibition and receptor binding. The 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate structure exemplifies how strategic fluorination can lead to compounds with improved pharmacokinetic profiles.

In the realm of drug discovery, the dimethyl and propanedioate moieties contribute to the compound's versatility as a synthetic intermediate. The propanedioate group, also known as diethyl maleate or fumarate derivative, is commonly utilized in organic synthesis due to its reactivity and ability to form stable complexes with other biomolecules. This makes 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate a valuable building block for designing novel molecules with tailored biological activities. Researchers have leveraged this compound in synthesizing derivatives that exhibit enhanced efficacy against pathogens and inflammatory conditions.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that modifications involving fluorinated alkanes can lead to compounds with improved resistance to metabolic degradation. This property is particularly crucial in developing long-acting therapeutics that require fewer dosing regimens. The 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate molecule has been investigated in preclinical models for its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. Preliminary findings suggest that it may serve as a precursor for next-generation drugs capable of targeting multiple disease mechanisms simultaneously.

The synthesis of this compound involves sophisticated methodologies that highlight advancements in synthetic organic chemistry. The introduction of the trifluoroethyl group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as fluorination reactions under mild conditions have been employed to minimize side products and maximize functional group compatibility. These synthetic strategies are critical for producing complex molecules like 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate, which must adhere to stringent quality standards for pharmaceutical applications.

From an industrial perspective, the demand for specialized intermediates like this compound underscores the growing importance of fluorinated chemicals in pharmaceutical manufacturing. Companies specializing in fine chemicals have invested heavily in developing scalable processes for producing such molecules efficiently. The scalability of production is essential for meeting market demands while maintaining cost-effectiveness without compromising on quality. As a result, research into optimizing synthetic routes for compounds like 1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate continues to be a priority for industrial chemists.

The regulatory landscape also plays a significant role in shaping the development and commercialization of novel chemical entities like this one. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving new drugs or intermediates for use. Researchers must navigate complex regulatory pathways to ensure compliance with guidelines set by agencies such as the FDA and EMA. This process involves rigorous testing across multiple stages—from laboratory-scale synthesis to large-scale production—and requires collaboration between chemists, biologists, and regulatory experts.

In conclusion,1,3-Dimethyl 2-(2,2,2-trifluoroethyl)propanedioate, identified by CAS No. 1565628-20-7, represents a promising advancement in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of fluorinated alkanes, dimethylation, and propanedioate moieties creates a versatile scaffold that researchers can exploit for designing innovative drug candidates targeting various diseases. As synthetic methodologies continue to evolve, this compound serves as an example of how strategic molecular design can lead to breakthroughs with significant implications for human health.